Cas no 1692767-44-4 (methyl 7-(aminomethyl)-4H,5H,6H,7H-1,2,3triazolo1,5-apyrimidine-3-carboxylate)

• Product Name: methyl 7-(aminomethyl)-4H,5H,6H,7H-1,2,3triazolo1,5-apyrimidine-3-carboxylate
• CAS No: 1692767-44-4
• MF: C₈H₁₃N₅O₂
• MW: 211.221120595932
• CID: 5833460
• PubChem ID: 136709644
• Update Time: 2025-07-09

methyl 7-(aminomethyl)-4H,5H,6H,7H-1,2,3triazolo1,5-apyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 7-(aminomethyl)-4H,5H,6H,7H-1,2,3triazolo1,5-apyrimidine-3-carboxylate
• 1692767-44-4
• methyl 7-(aminomethyl)-4H,5H,6H,7H-[1,2,3]triazolo[1,5-a]pyrimidine-3-carboxylate
• EN300-1118543

• Inchi： 1S/C8H13N5O2/c1-15-8(14)6-7-10-3-2-5(4-9)13(7)12-11-6/h5,10H,2-4,9H2,1H3
• InChI Key： XMKMGBQCNPLOSC-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C2NCCC(CN)N2N=N1)=O

Computed Properties

• Exact Mass: 211.10692467g/mol
• Monoisotopic Mass: 211.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 95.1Ų

Additional information on methyl 7-(aminomethyl)-4H,5H,6H,7H-1,2,3triazolo1,5-apyrimidine-3-carboxylate

Research Brief on Methyl 7-(aminomethyl)-4H,5H,6H,7H-1,2,3triazolo1,5-apyrimidine-3-carboxylate (CAS: 1692767-44-4)

Methyl 7-(aminomethyl)-4H,5H,6H,7H-1,2,3triazolo1,5-apyrimidine-3-carboxylate (CAS: 1692767-44-4) is a novel heterocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique triazolopyrimidine scaffold, has shown promising potential in various therapeutic applications, particularly in the development of small-molecule inhibitors targeting key biological pathways. The compound's structural features, including the aminomethyl group and the carboxylate ester, make it a versatile intermediate for further chemical modifications and drug discovery efforts.

Recent studies have focused on the synthesis and biological evaluation of methyl 7-(aminomethyl)-4H,5H,6H,7H-1,2,3triazolo1,5-apyrimidine-3-carboxylate. One of the primary objectives of these studies has been to explore its potential as a kinase inhibitor. Kinases play a critical role in signal transduction and are often implicated in various diseases, including cancer and inflammatory disorders. Preliminary in vitro assays have demonstrated that this compound exhibits moderate inhibitory activity against a subset of kinases, suggesting its potential as a lead compound for further optimization.

The synthesis of methyl 7-(aminomethyl)-4H,5H,6H,7H-1,2,3triazolo1,5-apyrimidine-3-carboxylate typically involves a multi-step process, starting with the construction of the triazolopyrimidine core followed by functional group modifications. Recent advancements in synthetic methodologies have improved the yield and purity of the compound, enabling more extensive biological testing. Researchers have also employed computational modeling techniques to predict the binding modes of this compound with various kinase targets, providing valuable insights for structure-activity relationship (SAR) studies.

In addition to its kinase inhibitory properties, methyl 7-(aminomethyl)-4H,5H,6H,7H-1,2,3triazolo1,5-apyrimidine-3-carboxylate has been investigated for its potential applications in other therapeutic areas. For instance, some studies have explored its role as a modulator of protein-protein interactions (PPIs), which are increasingly recognized as important targets in drug discovery. The compound's ability to interact with specific protein surfaces has been evaluated using biophysical techniques such as surface plasmon resonance (SPR) and isothermal titration calorimetry (ITC).

Despite these promising findings, several challenges remain in the development of methyl 7-(aminomethyl)-4H,5H,6H,7H-1,2,3triazolo1,5-apyrimidine-3-carboxylate as a therapeutic agent. Issues such as solubility, metabolic stability, and selectivity need to be addressed through further medicinal chemistry optimization. Additionally, in vivo studies are required to assess the compound's pharmacokinetic and pharmacodynamic properties, as well as its potential toxicity.

In conclusion, methyl 7-(aminomethyl)-4H,5H,6H,7H-1,2,3triazolo1,5-apyrimidine-3-carboxylate represents a promising scaffold for the development of novel therapeutic agents. Its unique structural features and preliminary biological activities make it a valuable candidate for further research. Future studies should focus on optimizing its physicochemical and pharmacological properties, as well as exploring its potential in combination therapies and other innovative treatment strategies.